Cas no 90794-32-4 (Acetic acid, (2-iodophenoxy)-, ethyl ester)

• Product Name: Acetic acid, (2-iodophenoxy)-, ethyl ester
• CAS No: 90794-32-4
• MF: C₁₀H₁₁IO₃
• MW: 306.097015619278
• CID: 2812837
• PubChem ID: 11808921
• Update Time: 2025-05-19

Acetic acid, (2-iodophenoxy)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• (2-Iodo-phenoxy)-acetic acid ethyl ester
• SCHEMBL1549121
• Acetic acid, (2-iodophenoxy)-, ethyl ester
• Ethyl 2-(2-iodophenoxy)acetate
• DTXSID80473278
• Ethyl (2-iodophenoxy)-acetate
• DTXCID70424092
• A1-10547
• 90794-32-4
• Ethyl (2-?iodophenoxy)?acetate
• QKIPCODYWJKHRE-UHFFFAOYSA-N
• ethyl 2-(2-iodophenoxyl)acetate
• Acetic acid, 2-(2-iodophenoxy)-, ethyl ester

• Inchi： 1S/C10H11IO3/c1-2-13-10(12)7-14-9-6-4-3-5-8(9)11/h3-6H,2,7H2,1H3
• InChI Key： QKIPCODYWJKHRE-UHFFFAOYSA-N
• SMILES： IC1C=CC=CC=1OCC(=O)OCC

Computed Properties

• Exact Mass: 305.97529Da
• Monoisotopic Mass: 305.97529Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 35.5Ų

Additional information on Acetic acid, (2-iodophenoxy)-, ethyl ester

Acetic acid, (2-iodophenoxy)-, ethyl ester and Its Applications in Modern Chemical Research

Acetic acid, (2-iodophenoxy)-, ethyl ester (CAS no. 90794-32-4), is a significant compound in the realm of organic synthesis and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its versatile applications in the development of novel therapeutic agents and agrochemicals. The presence of both an ester group and an iodine substituent on a phenolic backbone imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry.

The< strong>ethyl ester moiety in this compound contributes to its solubility in both polar and non-polar solvents, enhancing its utility in various chemical reactions. This property is particularly advantageous in pharmaceutical synthesis, where compatibility with diverse reaction conditions is often required. Furthermore, the< strong>2-iodophenoxy group serves as a versatile handle for further functionalization, enabling chemists to tailor the molecule for specific biological activities.

In recent years, the interest in< strong>CAS no. 90794-32-4 has surged due to its potential applications in medicinal chemistry. Researchers have been exploring its role as a precursor in the synthesis of kinase inhibitors, which are critical in treating various forms of cancer and inflammatory diseases. The iodine atom on the phenolic ring can be readily modified via cross-coupling reactions, such as Suzuki or Stille couplings, allowing for the introduction of aryl or heteroaryl groups. These modifications have led to the discovery of several promising drug candidates that exhibit potent inhibitory effects on target enzymes.

Moreover, the< strong>acetic acid ethyl ester component of this compound has been investigated for its role in developing novel antimicrobial agents. The combination of the ester group and the iodophenoxy moiety provides a scaffold that can interact with bacterial cell membranes, disrupting their integrity and leading to cell death. Preliminary studies have shown that derivatives of this compound exhibit significant activity against Gram-positive bacteria, making them attractive candidates for further development.

The structural features of< strong>Acetic acid, (2-iodophenoxy)-, ethyl ester also make it a valuable tool in materials science. Its ability to undergo selective functionalization has been exploited in the design of advanced polymers and coatings. These materials exhibit enhanced thermal stability and mechanical strength, making them suitable for use in high-performance applications such as aerospace and automotive industries.

In conclusion, the multifaceted applications of< strong>CAS no. 90794-32-4 underscore its importance as a building block in modern chemical research. Its unique structural properties enable it to serve as a versatile intermediate in pharmaceutical synthesis, antimicrobial development, and materials science. As research continues to uncover new methodologies for functionalizing this compound, its potential applications are expected to expand even further.